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The reimbursement landscape for unlisted medical procedures presents a unique set of

challenges for healthcare providers and researchers alike. CPT code 41899, designated for

"Unlisted procedure, dentoalveolar structures," falls into this category, necessitating a thorough

understanding of payer-specific policies and documentation requirements to ensure

appropriate reimbursement. This guide provides a comparative analysis of fee schedules and

reimbursement methodologies for CPT code 41899 across various payers, supported by

detailed protocols for claim submission.

Understanding CPT Code 41899
CPT code 41899 is utilized for procedures involving the teeth and their supporting structures

that do not have a specific, existing CPT code.[1][2][3] The "unlisted" nature of this code means

it does not have a predetermined fee on the Medicare Physician Fee Schedule (MPFS).[1]

Instead, reimbursement is determined on a case-by-case basis by individual payers after a

review of submitted documentation.[1]

Comparative Reimbursement Analysis
The reimbursement for CPT code 41899 varies significantly across different payers. While

Medicare does not assign a specific fee, recent changes to the Outpatient Prospective

Payment System (OPPS) have provided more clarity for facility fee reimbursement in hospital
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outpatient settings. Commercial payers and Medicaid managed care organizations often

establish their own fee schedules or case rates for unlisted procedures.
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Payer/Program Setting
Reimbursement
Methodology

Approximate
Reimbursement

Medicare Hospital Outpatient

For dental

rehabilitation services

requiring monitored

anesthesia in an

operating room,

HCPCS code G0330

is now used instead of

41899 and was

assigned to APC 5871

in 2023 with a national

average payment of

approximately

$1,722.43.[4] For CY

2024, HCPCS code

G0330 was

reassigned to APC

5164.[5] CPT 41899 is

designated for non-

surgical dental

services or surgical

services not requiring

monitored anesthesia

in an OR, with

payment determined

by the Medicare

Administrative

Contractor (MAC).[6]

Varies based on MAC

review for 41899; for

G0330 under APC

5164 in 2024, the

specific rate needs to

be verified.

Upper Peninsula

Health Plan (UPHP)
Hospital Outpatient

Flat fee for medically

necessary general

anesthesia for dental

services.

$1,600.00 per day
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CareSource
Ambulatory Surgical

Center

Case rate for

medically necessary

procedures.

$1,100.00 per day[7]

Note: The reimbursement rates listed above are for facility fees and do not include professional

fees for the surgeon or anesthesiologist, which are billed separately.

Experimental Protocols: The Path to
Reimbursement for Unlisted Procedures
Securing reimbursement for an unlisted code like 41899 requires a meticulous and well-

documented submission process. The following protocol outlines the critical steps:

Comprehensive Operative Report: This is the cornerstone of the claim. The report must

include a detailed description of the procedure performed, justifying why an unlisted code is

necessary. It should clearly articulate the complexity of the procedure, the time and effort

involved, and any unique circumstances.

Letter of Medical Necessity: A formal letter explaining why the procedure was medically

necessary for the patient. This should include the patient's diagnosis, previous treatments,

and why the chosen procedure was the most appropriate course of action.

Comparator Code Selection: Identify a CPT code for a procedure that is most similar in terms

of work, time, and resources to the unlisted procedure performed. This "comparator" or

"benchmark" code provides a reference point for the payer to determine a reasonable

reimbursement amount. The fee for the unlisted procedure can be benchmarked against the

established fee for the comparator code.

Submission of Supporting Documentation: Along with the operative report and letter of

medical necessity, include any other relevant documentation, such as diagnostic reports,

imaging studies, and the patient's clinical history.

Payer-Specific Guidelines: Always consult the specific billing and reimbursement policies of

the payer before submitting a claim for an unlisted procedure. These policies will outline their

requirements for documentation and submission.
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Visualizing the Reimbursement Workflow
The following diagram, generated using Graphviz (DOT language), illustrates the logical

workflow for obtaining reimbursement for an unlisted procedure such as CPT code 41899.
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Caption: Workflow for CPT 41899 Reimbursement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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